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Get Quote

FAQ: Understanding Dithiazanine Iodide

Q1: What is the basic profile of Dithiazanine Iodide? Dithiazanine iodide is a benzothiazole-based small

molecule that was previously used as a broad-spectrum anthelmintic [1]. Its use in human medicine has been

largely discontinued due to toxicity concerns, but it remains a compound of research interest [2] [1].

The table below summarizes its key identifiers and properties:

Property Description

CAS Number 514-73-8 [3]

Molecular Formula C₂₃H₂₃IN₂S₂ [3]

Molecular Weight 518.48 g/mol [3]

Chemical Structure A cyanine dye featuring two benzothiazole rings [2] [4]

Solubility 16.67 mg/mL in DMSO (requiring warming to 60°C) [3]

Storage 4°C, sealed, away from moisture and light [3]

Q2: What are the primary historical uses and why was it withdrawn? Dithiazanine iodide was

introduced in 1959 as a potent anthelmintic effective against strongyloidiasis, trichuriasis, ascariasis, and
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enterobiasis [1] [5]. However, it was associated with severe, sometimes fatal, toxicity in humans. Between

1961 and 1964, it was linked to eight fatal cases of severe acidosis and shock, leading to its withdrawal

from many markets [1]. The estimated lethal oral dose for humans is between 4–16 mg/kg [5].

Q3: What are the known toxicity concerns for researchers? The core toxicity is linked to its effects on the

cardiovascular system [2]. Researchers should be aware that its high potency and narrow therapeutic

window were the main reasons for its withdrawal from human use [1]. Proper personal protective equipment

(PPE) and careful handling are mandatory.

Experimental Handling & Troubleshooting

Q4: How should I prepare a stock solution of Dithiazanine Iodide? Due to its poor solubility in aqueous

buffers, DMSO is the recommended solvent. The compound is hygroscopic, so use newly opened DMSO

vials.

Stock Solution Preparation Guide

Parameter Recommendation

Solvent Anhydrous DMSO [3]

Concentration 10-30 mM (e.g., 16.67 mg/mL ≈ 32.15 mM) [3]

Preparation Use gentle warming (up to 60°C) and ultrasonication to dissolve [3]

Aliquoting Aliquot the stock solution to avoid repeated freeze-thaw cycles [3]

Short-term Storage -20°C for 1 month (sealed, away from light and moisture) [3]

Long-term Storage -80°C for 6 months (sealed, away from light and moisture) [3]

Q5: What should I do if my compound precipitates in the assay buffer? Precipitation is a common issue.

You can:

Verify Stock Solution: Ensure the stock was prepared correctly with warming and sonication.
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Dilution Factor: When adding the stock solution to your aqueous assay buffer, ensure the final

DMSO concentration is low enough to avoid "solvent shock" (typically ≤0.1-1%). You may need to
optimize the dilution factor.

Vehicle Control: Always include a vehicle control with the same concentration of DMSO to rule out
solvent effects.

Research Applications & Toxicity Screening

Q6: How can I investigate the toxicity of Dithiazanine Iodide in modern models? While the search

results do not contain specific protocols for dithiazanine, contemporary approaches for toxicity screening are

well-established. The diagram below outlines a generalized workflow for population-based high-throughput

toxicity screening using human iPSC-derived cells, which is a highly relevant modern method [6].

Start Toxicity Screening

Select Cell Model
(e.g., iPSC-derived Cardiomyocytes)

Compound Treatment
(Dithiazanine Iodide)

Assay Readout

Data Analysis & Hit Calling

Identify Toxic Compounds
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Key Experimental Considerations:

Cell Models: For investigating the known cardiovascular toxicity [2], human iPSC-derived
cardiomyocytes are a highly relevant model system [6].

Assay Readouts: You can employ functional assays (e.g., measuring beat rate or contractility in
cardiomyocytes), viability assays (ATP content, etc.), and high-content imaging to assess cytotoxicity

and specific organ-level dysfunction.
Mechanistic Insight: The benzothiazole scaffold is known to interact with a wide range of biological

targets, including enzymes and kinases [4]. This suggests its toxicity may be multi-faceted, requiring
broad screening approaches.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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